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For Researchers, Scientists, and Drug Development Professionals

Introduction

(3,3-Diethoxypropyl)dimethylamine, with the CAS Registry Number 16851-30-2, is an
organic compound of interest in various chemical syntheses.[1][2] Its molecular structure,
featuring a tertiary amine and two ethoxy groups, imparts specific physical and chemical
characteristics that are crucial for its application in research and development, including in the
synthesis of pharmaceuticals and agrochemicals.[1][2] This technical guide provides a
summary of its key physical properties, outlines general experimental protocols for their
determination, and illustrates its synthesis pathway.

Core Physical Properties

A compilation of the known physical properties of (3,3-Diethoxypropyl)dimethylamine is
presented below. It is important to note that while some properties have been experimentally
determined, others, such as density, are based on predictive models.
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Property Value Source
Molecular Formula CoH21NO2 [2][3]
Molecular Weight 175.27 g/mol
Boiling Point 86-88 °C at 15-16 Torr [2]
Density (Predicted) 0.887 £ 0.06 g/cm3 [2]
Physical Form RePorted as both liquid and o

solid
Solubility Soluble in organic solvents [1112]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of this specific
compound are not readily available in published literature. However, standard methodologies
for liquid amines can be employed.

Determination of Boiling Point (Reduced Pressure)

The boiling point of (3,3-Diethoxypropyl)dimethylamine has been reported under reduced
pressure. A general procedure for such a determination is as follows:

Apparatus:

e Around-bottom flask

o Addistillation head with a thermometer adapter
e Acondenser

e Areceiving flask

e Avacuum source and a manometer

e Heating mantle
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Procedure:

Place a small volume of (3,3-Diethoxypropyl)dimethylamine and a boiling chip in the
round-bottom flask.

o Assemble the distillation apparatus, ensuring all joints are properly sealed.

o Connect the apparatus to a vacuum pump and slowly evacuate the system to the desired
pressure (e.g., 15-16 Torr), monitoring with a manometer.

e Once the pressure is stable, begin heating the flask gently.

o Record the temperature at which the liquid boils and the vapor condenses on the
thermometer bulb. This temperature is the boiling point at the recorded pressure.

Determination of Density

While an experimental value is not available, the density of liquid (3,3-
Diethoxypropyl)dimethylamine can be determined using a pycnometer or a digital density
meter.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)
e Analytical balance

o Constant temperature water bath

Procedure:

o Clean and dry the pycnometer thoroughly and record its mass (ma).

« Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 20 °C) until it reaches thermal equilibrium.

o Carefully remove any excess water from the capillary and dry the outside of the pycnometer.
Record the mass of the pycnometer filled with water (mz).
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o Empty and dry the pycnometer, then fill it with (3,3-Diethoxypropyl)dimethylamine and
repeat the thermal equilibration and weighing process (ms).

e The density (p) of the sample can be calculated using the formula: p_sample = [(m3 - m1) /
(mz2 - m1)] * p_water where p_water is the known density of water at the experimental
temperature.

Determination of Refractive Index

The refractive index is a valuable property for identifying and assessing the purity of liquid
compounds. An Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

» Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

e Ensure the prism of the refractometer is clean and dry.

» Place a few drops of (3,3-Diethoxypropyl)dimethylamine onto the prism.

o Close the prism and allow the sample to reach the desired temperature (e.g., 20 °C) by
circulating water from the constant temperature bath.

o Adjust the refractometer to bring the dividing line between the light and dark fields into sharp
focus at the center of the crosshairs.

¢ Read the refractive index from the instrument's scale.
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Synthesis Workflow

(3,3-Diethoxypropyl)dimethylamine can be synthesized from 3-chloropropionaldehyde
diethyl acetal and dimethylamine. While a detailed experimental protocol is not publicly
available, the general reaction pathway is illustrated below.

Synthesis of (3,3-Diethoxypropyl)dimethylamine

Nucleophilic . . )
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Click to download full resolution via product page

Caption: Synthesis of (3,3-Diethoxypropyl)dimethylamine.

Signaling Pathways and Biological Activity

To date, there is no scientific literature available that describes the involvement of (3,3-
Diethoxypropyl)dimethylamine in any biological signaling pathways. Its primary utility is as a
chemical intermediate in organic synthesis.

Conclusion

This technical guide has summarized the core physical properties of (3,3-
Diethoxypropyl)dimethylamine and provided general methodologies for their experimental
determination. The provided synthesis workflow illustrates its formation from commercially
available precursors. For researchers and professionals in drug development and other
scientific fields, a thorough experimental characterization of this compound is recommended
before its use in specific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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